2-(Pyridin-3-yl)propan-2-amine
Overview
Description
“2-(Pyridin-3-yl)propan-2-amine” is a chemical compound with the CAS Number: 99980-40-2 . It has a molecular weight of 136.2 . The IUPAC name for this compound is 2-(3-pyridinyl)-2-propanamine . The physical form of this compound is liquid .
Molecular Structure Analysis
The Inchi Code for “this compound” is 1S/C8H12N2/c1-8(2,9)7-4-3-5-10-6-7/h3-6H,9H2,1-2H3 . The Inchi Key is FXIBFBGQYAPGLP-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The boiling point of “this compound” is predicted to be 212.7±15.0 °C . It has a density of 0.9800 g/mL at 25℃ and a refractive index of n/D1.516 .Scientific Research Applications
1. Complexation with Metals
2-(Pyridin-3-yl)propan-2-amine has been studied for its ability to complex with various metals. For instance, its reaction with 2-pyridinecarbaldehyde under microwave irradiation resulted in a mixture of molecules that effectively complexed with Cadmium(II), forming a compound with a distorted octahedral geometry (Hakimi et al., 2013). This suggests its potential application in forming metal-ligand complexes with specific geometries.
2. Catalysis in Chemical Reactions
The compound has also been used as a ligand in palladium(II) complexes, acting as catalysts for various chemical reactions. For example, it has been employed in the methoxycarbonylation of olefins, influencing the catalytic behavior and the resultant ester products (Zulu et al., 2020). Such applications highlight its role in facilitating important industrial chemical processes.
3. Synthesis of Heterocyclic Compounds
The compound has been instrumental in the synthesis of various heterocyclic compounds. For instance, it has been used in the preparation of imidazopyridinyl-N,N-dialkylacetamides, which are significant in pharmacological research (Veltri et al., 2020). This demonstrates its utility in the synthesis of complex organic molecules.
4. DNA Interaction Studies
Research has also been conducted on the interaction of its derivatives with DNA. For example, Ni(II) and Zn(II) complexes derived from isomeric pyridyl tetrazole ligands, which include derivatives of this compound, showed significant nuclease activity in the presence of H2O2 (Babu et al., 2017). Such studies are crucial for understanding the molecular mechanisms of drug-DNA interactions.
5. Asymmetric Synthesis
The compound has been used in asymmetric synthesis processes. For example, a study reported the highly enantioselective reductive amination of various ketone substrates, including 2-acetyl-6-substituted pyridines, utilizing derivatives of this compound (Yamada et al., 2021). This is vital for producing chiral compounds that are important in pharmaceuticals.
Safety and Hazards
properties
IUPAC Name |
2-pyridin-3-ylpropan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-8(2,9)7-4-3-5-10-6-7/h3-6H,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXIBFBGQYAPGLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CN=CC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20651199 |
Source
|
| Record name | 2-(Pyridin-3-yl)propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20651199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
99980-40-2 |
Source
|
| Record name | 2-(Pyridin-3-yl)propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20651199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(pyridin-3-yl)propan-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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